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Compound of Interest

Compound Name: 3-Bromo-5-chloropyridine

Cat. No.: B1268422

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 3-
Bromo-5-chloropyridine, including personal protective equipment (PPE) recommendations,
operational procedures, and disposal plans. Adherence to these guidelines is crucial for
ensuring laboratory safety and maintaining the integrity of your research.

Hazard Identification and Personal Protective
Equipment

3-Bromo-5-chloropyridine is a hazardous substance that requires careful handling. It is toxic
if swallowed or in contact with skin, causes skin irritation, serious eye damage, and may cause
respiratory irritation.[1] The following table summarizes the required personal protective
equipment.
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Protection Type

Solid Form

Solution/Vapor Form

Rationale

Respiratory

NIOSH-approved N95

dust mask or higher.

[2]

NIOSH-approved
respirator with
appropriate cartridges

for organic vapors.

To prevent inhalation
of harmful dust

particles and vapors.

[1]3]

Eye and Face

Safety glasses with
side shields and a
face shield.[1]

Chemical splash
goggles and a face
shield.

To protect against
dust particles,
chemical splashes,
and vapors causing

serious eye damage.

[1]

Chemical-resistant

Chemical-resistant

To prevent skin

contact, which can be

Hand gloves (e.g., nitrile gloves (e.g., nitrile ]
toxic and cause
rubber).[1] rubber). S
irritation.[1]
Chemical-resistant To protect against
Body Laboratory coat. apron over a incidental skin

laboratory coat.

contact.

Safe Handling and Storage Protocols

Proper handling and storage are critical to minimize exposure risks and maintain the chemical's

stability.
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Procedure Guideline

Key Considerations

Handle in a well-ventilated
Handling area, preferably within a
chemical fume hood.[3]

Avoid generating dust.[1][3]
Wash hands thoroughly after
handling.[1][3]

Store in a cool, dry, and well-
Storage ventilated area in a tightly
sealed container.[1][3]

Store under an inert
atmosphere (e.g., nitrogen or
argon).[1][4] Protect from light.

[4]

Incompatibilities Strong oxidizing agents.

Avoid contact with
incompatible materials to

prevent vigorous reactions.

Emergency Procedures

Immediate and appropriate response to emergencies can significantly mitigate harm.
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Emergency First Aid Measures Spill and Leak Cleanup
Move the person to fresh air. If
) not breathing, give artificial For major spills, evacuate the
Inhalation

respiration. Consult a

physician.[1]

area.[1]

Skin Contact

Immediately wash off with
soap and plenty of water. Take
the victim to a hospital. Consult

a physician.[1]

Wear appropriate PPE.[1][3]

Eye Contact

Rinse thoroughly with plenty of
water for at least 15 minutes

and consult a physician.[1]

Minor Spills: Sweep up the
solid material without creating
dust. Place in a suitable,

closed container for disposal.

[1]3]

Ingestion

DO NOT induce vomiting.
Never give anything by mouth
to an unconscious person.
Rinse mouth with water.
Consult a physician

immediately.[1]

Major Spills: Contain the spill.
Absorb with inert material (e.g.,
sand, vermiculite) and place in

a hazardous waste container.

Disposal Plan

All waste materials must be handled as hazardous waste.

Waste Type

Disposal Method

Unused Product

Dispose of through a licensed professional

waste disposal service.[1]

Contaminated PPE

Dispose of as hazardous waste in accordance

with local, state, and federal regulations.[1]

Empty Containers

Dispose of as unused product.[1]
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Experimental Workflow

The following diagram outlines the standard workflow for handling 3-Bromo-5-chloropyridine
in a laboratory setting.
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Caption: Standard laboratory workflow for handling 3-Bromo-5-chloropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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